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Compound of Interest

Compound Name: 2-Nitronaphthalene

Cat. No.: B181648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
beta-Nitronaphthalene, also known as 2-nitronaphthalene, is an aromatic organic compound

with the chemical formula C₁₀H₇NO₂. It is a nitro derivative of naphthalene and exists as a

yellow crystalline solid at room temperature.[1][2][3] This technical guide provides an in-depth

overview of the core physical properties of beta-nitronaphthalene, presenting quantitative data

in a structured format, outlining general experimental protocols for their determination, and

visualizing a relevant experimental workflow. This information is critical for professionals in

research, chemical synthesis, and drug development who may handle or utilize this compound.

Core Physical and Chemical Properties
The physical characteristics of beta-nitronaphthalene are well-documented across various

chemical literature and databases. These properties are essential for its proper handling,

storage, and application in experimental and industrial settings.
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Property Value

Molecular Formula C₁₀H₇NO₂

Molecular Weight 173.17 g/mol [1][2][4]

Appearance Colorless to yellow crystalline solid[1][2][3][5]

Melting Point 76-79 °C (174 °F)[1][2][4][5][6]

Boiling Point 315 °C (599 °F) at 760 mmHg[1][2][7]

Density 1.279 - 1.31 g/cm³[5][7]

Vapor Density 5.89 (Air = 1)[1][2]

Vapor Pressure 0.000258 mmHg at 25 °C[1]

Flash Point 160 °C (320 °F)[8]

LogP (Octanol/Water) 2.78 - 3.24[1][4]

Ionization Potential 8.67 eV[1]

Solubility Profile
The solubility of a compound is a critical parameter in drug development and chemical

synthesis, influencing its bioavailability and reaction kinetics.

Solvent Solubility

Water Insoluble[1][2]

Ethyl Alcohol Very soluble[1][7]

Diethyl Ether Very soluble[1][7]

Chloroform Slightly soluble[7][9]

Acetonitrile Slightly soluble[7][9]

Spectroscopic Data
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Spectroscopic data is fundamental for the structural elucidation and identification of beta-

nitronaphthalene.

Technique Data Highlights

Infrared (IR)

Spectra available, typically showing

characteristic peaks for the nitro group (NO₂)

and the aromatic naphthalene ring system.[1]

[10][11]

Nuclear Magnetic Resonance (NMR)

¹H and ¹³C NMR data are available and

consistent with the structure of 2-

nitronaphthalene.[1][12][13]

Mass Spectrometry (MS)

Electron ionization (EI) mass spectra show a

molecular ion peak corresponding to the

molecular weight of 173.17 g/mol .[1][14]

UV-Vis

As an aromatic nitro compound, it is expected to

absorb in the UV-Visible region, though specific

lambda-max values were not detailed in the

initial search. The absorption characteristics are

crucial for photolysis studies.[15]

Experimental Protocols
While specific, detailed experimental protocols for the determination of every physical property

of beta-nitronaphthalene are not commonly published in standard literature, the following are

generalized methodologies widely used for aromatic compounds.

Melting Point Determination
The melting point of beta-nitronaphthalene can be determined using a capillary melting point

apparatus. A small, powdered sample is packed into a capillary tube and heated at a controlled

rate. The temperature range from the first appearance of liquid to the complete melting of the

solid is recorded as the melting point. This value is a crucial indicator of purity.

Boiling Point Determination
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Due to its high boiling point, the boiling point of beta-nitronaphthalene is typically determined

under vacuum and extrapolated to atmospheric pressure. A small amount of the sample is

placed in a distillation apparatus, and the temperature at which the vapor pressure of the liquid

equals the applied pressure is recorded.

Density Measurement
The density of solid beta-nitronaphthalene can be determined using a pycnometer. The volume

of a known mass of the solid is accurately measured by displacement of a liquid in which it is

insoluble.

Solubility Determination
To determine solubility, a saturated solution of beta-nitronaphthalene is prepared in the solvent

of interest at a specific temperature. The concentration of the dissolved solid is then measured,

often by gravimetric analysis after solvent evaporation or by a spectroscopic method.

Spectroscopic Analysis
IR Spectroscopy: An infrared spectrum can be obtained using an FTIR spectrometer. A small

amount of the solid sample is typically mixed with KBr and pressed into a pellet, or analyzed

as a mull.

NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on an NMR spectrometer. A

sample is dissolved in a deuterated solvent (e.g., CDCl₃), and the spectrum is acquired.

Mass Spectrometry: A mass spectrum is obtained by introducing a small amount of the

sample into a mass spectrometer, where it is ionized, and the mass-to-charge ratio of the

resulting ions is measured.

Synthesis and Purification Workflow
beta-Nitronaphthalene is typically synthesized via the nitration of naphthalene. However, this

reaction yields a mixture of 1-nitronaphthalene and 2-nitronaphthalene, with the former being

the major product.[6] More efficient synthesis can be achieved through the diazotization of 2-

aminonaphthalene.[5] The purification of beta-nitronaphthalene often involves distillation and

recrystallization.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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